Cas no 124829-12-5 (1-(4-Methoxy-3-methylphenyl)ethanol)

• Product Name: 1-(4-Methoxy-3-methylphenyl)ethanol
• CAS No: 124829-12-5
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• MDL: MFCD11053280
• CID: 5187354
• Update Time: 2026-03-05

1-(4-Methoxy-3-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-methylphenyl)ethanol
• 1-(4-Methoxy-3-methylphenyl)ethan-1-ol
• SB85327
• 1-(4-METHOXY-3-METHYL-PHENYL)-ETHANOL
• 1-(4-Methoxy-3-methylphenyl)ethanol

• MDL： MFCD11053280
• Inchi： 1S/C10H14O2/c1-7-6-9(8(2)11)4-5-10(7)12-3/h4-6,8,11H,1-3H3
• InChI Key： NATDHZQROBIOSH-UHFFFAOYSA-N
• SMILES： OC(C)C1C=CC(=C(C)C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Additional information on 1-(4-Methoxy-3-methylphenyl)ethanol

Recent Advances in the Study of 1-(4-Methoxy-3-methylphenyl)ethanol (CAS: 124829-12-5) in Chemical Biology and Pharmaceutical Research

1-(4-Methoxy-3-methylphenyl)ethanol, with the CAS number 124829-12-5, is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in various pharmacological applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

The synthesis of 1-(4-Methoxy-3-methylphenyl)ethanol has been optimized in recent studies to improve yield and purity. Researchers have employed catalytic asymmetric hydrogenation techniques, which have proven effective in producing enantiomerically pure forms of the compound. These advancements are crucial for its application in drug development, where stereochemical purity often dictates pharmacological efficacy and safety.

In terms of biological activity, 1-(4-Methoxy-3-methylphenyl)ethanol has shown promising results as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). Its structural features make it a suitable candidate for further modification to enhance anti-inflammatory and analgesic properties. Recent in vitro studies have demonstrated its ability to inhibit cyclooxygenase-2 (COX-2) with moderate selectivity, suggesting potential for development into COX-2 inhibitors with reduced gastrointestinal side effects.

Furthermore, the compound has been investigated for its role in central nervous system (CNS) disorders. Preliminary studies indicate that derivatives of 1-(4-Methoxy-3-methylphenyl)ethanol exhibit affinity for certain neurotransmitter receptors, which could be leveraged in the development of novel antidepressants or anxiolytics. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and toxicological profiles.

The pharmaceutical industry has also explored the use of 1-(4-Methoxy-3-methylphenyl)ethanol in prodrug formulations. Its hydroxyl group provides a convenient site for conjugation with active pharmaceutical ingredients (APIs), enabling the design of prodrugs with improved bioavailability and targeted delivery. Recent patent filings highlight its utility in enhancing the solubility and stability of poorly water-soluble drugs, addressing a common challenge in drug formulation.

In conclusion, 1-(4-Methoxy-3-methylphenyl)ethanol (CAS: 124829-12-5) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Ongoing studies continue to uncover new applications and optimize its synthesis and biological activity. Future research should focus on expanding its therapeutic repertoire and addressing any safety concerns to facilitate its transition from the laboratory to clinical use.